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Executive Summary & Mechanism of Action
Quaternary Ammonium Salts (QAS), particularly Aliquat 336 (methyltrioctylammonium

chloride), represent the industry standard for anion exchange solvent extraction.[1][2] Unlike

acidic extractants (e.g., D2EHPA) that rely on cation exchange, or neutral extractants (e.g.,

TBP) that rely on solvation, QAS function by extracting anionic metal complexes from the

aqueous phase into the organic phase.

The Anion Exchange Mechanism
The core mechanism involves the exchange of the counter-anion (typically chloride or nitrate)

associated with the quaternary ammonium cation (

) for a metal-anionic complex (

).
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This mechanism dictates the selectivity logic: QAS are highly selective for metals that readily

form anionic complexes (e.g.,

,

) while rejecting metals that remain cationic or neutral in the same media (e.g.,

).[1]

DOT Diagram: Anion Exchange Phase Transfer
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Fig 1. Anion exchange mechanism for Co(II) extraction using Aliquat 336.
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The choice of extractant is dictated by the feed solution chemistry (Chloride vs. Sulfate) and the

target metal's coordination chemistry.

Table 1: Performance Matrix of Extractant Classes

Feature
Quaternary

Ammonium Salts

(QAS)

Organophosphorus

Acids

Solvating

Extractants

Representative

Reagent
Aliquat 336, TOMAC

D2EHPA, Cyanex

272, PC-88A
TBP, TOPO

Extraction Mechanism
Anion Exchange (Ion

Pair)
Cation Exchange

Solvation (Adduct

Formation)

Primary Selectivity

Anionic complexes

(e.g., Co over Ni in

HCl)

Charge density/pH

dependent (e.g., Zn

over Ni)

Neutral species (e.g.,

U, REEs)

Kinetics
Very Fast (< 5 min

equilibrium)

Moderate (pH

dependent)
Fast

Stripping Difficulty

High (Strong bond;

often requires

complexing agents)

Low to Moderate (Acid

stripping)

Low (Water/Dilute

Acid)

Third Phase

Formation

Common (Requires

modifiers like

Isodecanol)

Rare Occasional

Chemical Stability
High (Resistant to

oxidation)

Moderate (Hydrolysis

possible)
Moderate

Critical Insight: The Cobalt/Nickel Separation Case
QAS (Chloride Route): In high chloride media (>4M HCl), Cobalt forms the tetrahedral anion

, while Nickel remains the octahedral cation

. Aliquat 336 extracts the Co-anion with extremely high selectivity (

).
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D2EHPA (Sulfate Route): Separates based on pH.[1][3] Co extracts at a slightly lower pH

than Ni.[1][3][4] The separation factor is much lower (

), requiring many more mixer-settler stages.[1]

Experimental Protocol: Self-Validating Workflow
Objective: Selective extraction of Cobalt(II) from a mixed Co/Ni chloride feed using Aliquat 336.

[1]

Reagents & Setup
Extractant: 0.5 M Aliquat 336 in Kerosene (Exxsol D80).

Modifier: 10% v/v Isodecanol (Critical to prevent third-phase formation).

Feed Solution: 5 g/L Co(II), 5 g/L Ni(II) in 5 M HCl.

Stripping Agent: 0.1 M HCl or Water.

Step-by-Step Methodology
Phase 1: Conditioning & Extraction

Pre-equilibration: Contact the organic phase (QAS) with 5 M HCl (barren of metals) for 5

minutes. Reasoning: This converts any nitrate/bromide forms of Aliquat to the chloride form,

ensuring consistent exchange kinetics.

Contact: Mix Organic (O) and Aqueous (A) phases at an O:A ratio of 1:1 in a separatory

funnel.

Agitation: Shake vigorously for 5 minutes. (QAS kinetics are fast; >10 mins is unnecessary

and risks emulsification).[1]

Separation: Allow phases to settle (approx. 2-5 mins).

Validation Check: Interface must be sharp.[1] If cloudy (third phase), increase Isodecanol

concentration.[1]
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Phase 2: Scrubbing (Impurity Removal)
Transfer: Move the loaded organic phase to a clean vessel.

Scrub: Contact loaded organic with 5 M HCl (O:A = 5:1).

Causality: High chloride concentration keeps Co in the organic phase, but physically

entrained Ni-bearing aqueous micro-droplets are washed out.[1]

Phase 3: Stripping (Metal Recovery)
Strip Contact: Contact the scrubbed organic with pH 2.0 HCl or pure water (O:A = 1:1).[1]

Mechanism:[1][5] Reducing chloride concentration shifts the equilibrium back.[1]

dissociates into cationic

, which cannot be held by the QAS and reports to the aqueous phase.

Analysis: Measure metal concentration in the strip liquor using ICP-OES.

DOT Diagram: Experimental Workflow
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Fig 2. Solvent extraction circuit for Co/Ni separation using QAS.
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Performance Data & Case Studies
Case Study A: Cobalt/Nickel Separation Factors
Comparison of separation factors (

) under optimal conditions.

Extractant Medium
Separation Factor (

)
Notes

Aliquat 336 5-8 M HCl > 2,000

Extremely high

selectivity due to

coordination geometry

differences.[1]

D2EHPA Sulfate (pH 5.[1]0) ~ 14 - 20

Requires precise pH

control; often co-

extracts Ni.[1]

Cyanex 272 Sulfate (pH 5.[1]0) ~ 3,000 - 7,000

Excellent selectivity

but slower kinetics

and higher cost than

QAS.[1]

Case Study B: PGM Recovery (Pt, Pd)
QAS are exceptionally effective for Platinum Group Metals (PGMs) because these metals

readily form stable chloro-anions (

,

).[1]

Extraction Efficiency: >99.5% for Pt(IV) and Pd(II) using Aliquat 336 in toluene.[1]

Stripping Challenge: The ion pair is so stable that standard acid stripping fails.[1]

Solution: Use Thiourea (0.5 M) in 0.1 M HCl or Perchloric acid.[1] Thiourea acts as a strong

ligand, displacing the PGM from the organic ammonium complex.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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